Cas no 6630-65-5 (9-Chlorofluorene)

• Product Name: 9-Chlorofluorene
• CAS No: 6630-65-5
• MF: C₁₃H₉Cl
• MW: 200.66356253624
• MDL: MFCD00043468
• CID: 85731
• PubChem ID: 23115
• Update Time: 2025-05-24

9-Chlorofluorene Chemical and Physical Properties

Names and Identifiers

• 9-Chlorofluorene
• 9-Fluorenyl Chloride
• 9-Chloro-9H-fluorene
• UNII-2T329HG6ZB
• NSC 59976
• EN300-110902
• DTXSID70216515
• MS-20188
• NSC-59976
• MFCD00043468
• 6630-65-5
• FT-0621636
• AKOS002663673
• NSC59976
• 9-Chlorofluorene, AldrichCPR
• 4-05-00-02146 (Beilstein Handbook Reference)
• ghl.PD_Mitscher_leg0.1300
• 9-Chlor-fluoren
• 9-Chloro-9H-fluorene #
• SCHEMBL5343918
• FLUORENE, 9-CHLORO-
• 2T329HG6ZB
• 9H-Fluorene, 9-chloro-
• BRN 1949416
• BBL100169
• DTXCID00139006
• G77616
• STL227875
• GAA63065

• MDL： MFCD00043468
• Inchi： 1S/C13H9Cl/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H
• InChI Key： CVCQMAKDIKSUHX-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 200.03900
• Monoisotopic Mass: 200.039278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 86-88℃
• Boiling Point: 322.1±31.0 °C at 760 mmHg
• Flash Point: 129.9±10.6 °C
• Refractive Index: 1.659
• PSA: 0.00000
• LogP: 3.99520
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

9-Chlorofluorene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：LL6930000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-Chlorofluorene

Comprehensive Overview of 9-Chlorofluorene (CAS No. 6630-65-5): Properties, Applications, and Industry Insights

9-Chlorofluorene (CAS No. 6630-65-5) is a halogenated derivative of fluorene, a polycyclic aromatic hydrocarbon with significant relevance in organic synthesis and material science. This compound, characterized by its chloro-substituted structure at the 9-position, exhibits unique physicochemical properties that make it valuable for research and industrial applications. With a molecular formula of C₁₃H₉Cl and a molecular weight of 200.66 g/mol, 9-Chlorofluorene is widely studied for its role as a building block in pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in sustainable chemistry and green synthesis has propelled research into halogenated compounds like 9-Chlorofluorene. Users frequently search for terms such as "9-Chlorofluorene synthesis", "CAS 6630-65-5 applications", and "fluorene derivatives in OLEDs", reflecting its multidisciplinary importance. Recent studies highlight its potential in organic electronics, particularly in the development of light-emitting diodes (OLEDs) and photovoltaic materials, aligning with the global push for renewable energy technologies.

From a structural perspective, the chlorine atom in 9-Chlorofluorene enhances its reactivity, enabling diverse functionalization pathways. Researchers often explore its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular architectures. This versatility addresses common search queries like "9-Chlorofluorene reactivity" and "halogenated fluorene derivatives", underscoring its utility in modern synthetic methodologies.

In the pharmaceutical sector, 9-Chlorofluorene serves as a precursor for bioactive molecules. Its rigid planar structure mimics natural aromatic systems, making it attractive for drug design. Trending topics such as "fluorene-based drug discovery" and "CAS 6630-65-5 in medicinal chemistry" demonstrate its relevance in addressing challenges like antibiotic resistance and targeted cancer therapies. However, rigorous safety assessments ensure compliance with regulatory standards.

Environmental considerations are paramount when discussing halogenated compounds. 9-Chlorofluorene is subject to evaluations for biodegradability and eco-toxicity, responding to public concerns about chemical sustainability. Analytical techniques like GC-MS and HPLC are employed to monitor its environmental fate, addressing search trends such as "6630-65-5 environmental impact" and "green alternatives to halogenated aromatics".

The material science community values 9-Chlorofluorene for its optical properties. Its ability to form π-conjugated systems makes it suitable for luminescent materials and molecular sensors. With rising interest in smart materials and wearable technology, queries like "fluorene derivatives in flexible electronics" highlight its cutting-edge applications. Innovations in nanotechnology further expand its potential in surface modification and catalysis.

In summary, 9-Chlorofluorene (CAS No. 6630-65-5) bridges fundamental research and industrial innovation. Its multifaceted applications—from organic synthesis to advanced materials—resonate with current scientific priorities, including circular economy principles and energy-efficient technologies. As research evolves, this compound continues to inspire solutions for global challenges while adhering to safety and environmental stewardship.